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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B15553033 Get Quote

CAS Number: 6428-60-0

This technical guide provides an in-depth overview of C.I. Direct Blue 75, a trisazo direct dye.

The information is intended for researchers, scientists, and professionals in drug development

and related fields, summarizing its chemical and physical properties, toxicological profile, and

relevant experimental methodologies.

Chemical and Physical Properties
C.I. Direct Blue 75 is a synthetic organic compound classified as a trisazo dye, indicating the

presence of three azo groups (-N=N-) in its molecular structure.[1] It is primarily used as a

colorant in the textile, paper, and leather industries due to its solubility in water and direct

affinity for cellulosic fibers.[2]

Table 1: Physicochemical Properties of C.I. Direct Blue 75
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Property Value Source

CAS Number 6428-60-0 [1][3]

C.I. Number 34220 [1][2]

Molecular Formula C₄₂H₂₅N₇Na₄O₁₃S₄ [1]

Molecular Weight 1055.91 g/mol [1]

Chemical Class Trisazo Dye [1][2]

Appearance Dark blue powder [2]

Solubility Soluble in water [1][2]

Hue Dull Blue [2]

Light Fastness 4-5 (ISO) [1][2]

Washing Fastness
2-3 (ISO, Fading), 3 (ISO,

Staining)
[1]

While specific quantitative data for properties such as pKa, melting point, and detailed solubility

in various organic solvents for C.I. Direct Blue 75 are not readily available in the reviewed

literature, general characteristics of direct dyes suggest they are typically soluble in polar

solvents and have limited solubility in nonpolar organic solvents.

Synthesis
The manufacturing of C.I. Direct Blue 75 involves a multi-step diazotization and coupling

process.[1] This synthetic pathway is characteristic of the production of many azo dyes.

Experimental Protocol: General Synthesis of Trisazo Dyes

A detailed, publicly available laboratory-scale synthesis protocol for C.I. Direct Blue 75 is not

available. However, a general procedure for the synthesis of a trisazo dye can be outlined as

follows. This is a representative protocol and would require optimization for the specific

synthesis of C.I. Direct Blue 75.
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First Diazotization and Coupling: An aromatic amine (e.g., 3-Aminobenzenesulfonic acid) is

diazotized using sodium nitrite in an acidic medium at low temperatures (0-5 °C). The

resulting diazonium salt is then coupled with a first coupling component (e.g., 5-

Aminonaphthalene-2-sulfonic acid).

Second Diazotization and Coupling: The product from the first coupling, which is now a

monoazo compound, is then diazotized again under similar conditions. This second

diazonium salt is subsequently coupled with a second coupling component (e.g., another

molecule of 5-Aminonaphthalene-2-sulfonic acid).

Third Diazotization and Coupling: The resulting disazo compound is diazotized for a third

time and coupled with a final coupling component (e.g., 4-Hydroxy-7-

(phenylamino)naphthalene-2-sulfonic acid) under alkaline conditions to yield the final trisazo

dye, C.I. Direct Blue 75.[1]

Isolation and Purification: The dye is typically isolated from the reaction mixture by salting

out, followed by filtration and drying.

Step 1: First Azo Coupling Step 2: Second Azo Coupling Step 3: Third Azo Coupling

Aromatic Amine 1
(e.g., 3-Aminobenzenesulfonic acid)

Diazotization
(NaNO2, HCl, 0-5°C) Diazonium Salt 1 Monoazo Compound

Coupling Component 1
(e.g., 5-Aminonaphthalene-2-sulfonic acid)

Diazotization Diazonium Salt 2 Disazo Compound

Coupling Component 2
(e.g., 5-Aminonaphthalene-2-sulfonic acid)

Diazotization Diazonium Salt 3

C.I. Direct Blue 75
(Trisazo Dye)

Coupling Component 3
(e.g., 4-Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid)

Click to download full resolution via product page

General synthetic workflow for a trisazo dye.

Spectroscopic and Analytical Data
Specific spectroscopic data (UV-Vis, IR, NMR) for C.I. Direct Blue 75 are not widely reported

in the public domain. For research purposes, it is recommended to acquire this data

experimentally.
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Experimental Protocol: General Analytical Methods for Azo Dyes

The analysis of azo dyes typically involves chromatographic and spectroscopic techniques.

Ultraviolet-Visible (UV-Vis) Spectroscopy: A solution of the dye is prepared in a suitable

solvent (e.g., water or methanol), and the absorbance is measured across the UV-visible

range to determine the wavelength of maximum absorbance (λmax). This is useful for

quantitative analysis and for monitoring degradation or reaction kinetics.

Infrared (IR) Spectroscopy: A sample of the solid dye is analyzed using techniques such as

KBr pellet or Attenuated Total Reflectance (ATR) to identify characteristic functional groups,

including N-H, O-H, S=O (from sulfonate groups), and the azo bond (-N=N-).

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to elucidate the detailed molecular structure of the dye. This requires dissolving the dye

in a suitable deuterated solvent.

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for

separating the dye from impurities and for quantitative analysis. A common method involves

reverse-phase chromatography with a C18 column and a mobile phase gradient of water and

acetonitrile, often with a buffer. Detection is typically performed using a UV-Vis or diode-array

detector.

C.I. Direct Blue 75 Sample

Dissolution in appropriate solvent IR Spectroscopy
(Functional group analysis)

UV-Vis Spectroscopy
(λmax determination)

NMR Spectroscopy
(Structural elucidation)

HPLC
(Purity and quantification)
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General analytical workflow for an azo dye.

Toxicological Profile
Specific toxicological data, such as LD50 (median lethal dose) or EC50 (half maximal effective

concentration), for C.I. Direct Blue 75 are not available in the reviewed literature. However, the

toxicology of azo dyes as a class has been a subject of study. A primary concern with some azo

dyes is their potential to be metabolized, particularly under reductive conditions (e.g., by gut

microflora), to aromatic amines, some of which are known or suspected carcinogens.

As C.I. Direct Blue 75 is a trisazo dye, its metabolic fate and the nature of its potential

breakdown products would be of toxicological interest. The general toxicological profile of direct

dyes suggests that they may cause irritation to the eyes and skin, and inhalation of dust should

be avoided.

Table 2: General Toxicological Considerations for Azo Dyes

Endpoint General Finding for Azo Dyes

Acute Toxicity
Generally low, but can vary significantly based

on structure.

Skin/Eye Irritation Many direct dyes are considered irritants.

Sensitization
Some reactive dyes are known skin and

respiratory sensitizers.

Genotoxicity/Carcinogenicity
A key concern is the reductive cleavage to

potentially carcinogenic aromatic amines.

Ecotoxicity
Azo dyes can be persistent in the environment

and may be toxic to aquatic life.

Biological Activity and Signaling Pathways
There is currently no available information in the scientific literature to suggest that C.I. Direct
Blue 75 has been investigated for its biological activity or its interaction with cellular signaling

pathways in the context of drug development. Its primary application remains as a colorant.
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Safety and Handling
A comprehensive Material Safety Data Sheet (MSDS) specific to C.I. Direct Blue 75 was not

available in the public domain. Standard laboratory safety precautions should be followed when

handling this compound.

General Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle in a well-ventilated area or in a fume hood to avoid inhalation of dust.

Avoid contact with skin and eyes.

Store in a cool, dry place away from incompatible materials.

Conclusion
C.I. Direct Blue 75 is a trisazo dye with well-established applications in the coloring industry.

While its basic chemical identity is known, there is a significant lack of publicly available, in-

depth technical data regarding its specific physicochemical properties, spectroscopic

characteristics, detailed experimental protocols, and toxicological profile. For researchers and

scientists, this necessitates experimental determination of these parameters for any application

beyond its use as a standard dye. Furthermore, its potential for biological activity or as a tool in

drug development remains unexplored.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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